Cas no 2098018-31-4 (1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride)

• Product Name: 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride
• CAS No: 2098018-31-4
• MF: C₁₂H₁₈Cl₂N₄
• MW: 289.204120159149
• CID: 5725689
• PubChem ID: 91812475
• Update Time: 2025-05-19

1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• F2158-2099
• 2098018-31-4
• 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride
• AKOS026746619
• starbld0034900
• 1-(1H-benzimidazol-2-ylmethyl)-N-methylazetidin-3-amine;dihydrochloride

• Inchi： 1S/C12H16N4.2ClH/c1-13-9-6-16(7-9)8-12-14-10-4-2-3-5-11(10)15-12;;/h2-5,9,13H,6-8H2,1H3,(H,14,15);2*1H
• InChI Key： FQVDWNBAWINBDQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2=NC3C=CC=CC=3N2)CC(C1)NC

Computed Properties

• Exact Mass: 288.0908520g/mol
• Monoisotopic Mass: 288.0908520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų

1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride

1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride: A Comprehensive Overview

The compound 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride (CAS No. 2098018-31-4) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a benzo[d]imidazole moiety, which is known for its aromatic stability and potential bioactivity, with an azetidine ring system, which adds flexibility and functional diversity to the structure.

Recent studies have highlighted the importance of benzo[d]imidazole derivatives in drug discovery, particularly in the development of anticancer agents. The azetidine ring, a four-membered nitrogen-containing ring, is often associated with improved pharmacokinetic properties, such as enhanced absorption and reduced clearance rates. These attributes make 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride a compelling candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that incorporates advanced organic chemistry techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the benzo[d]imidazole core, followed by subsequent functionalization to introduce the azetidine moiety. The use of these methodologies ensures high yields and excellent stereochemical control, which are critical for producing pure and biologically active compounds.

Pharmacological evaluations of 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3-amine dihydrochloride have revealed its potent inhibitory effects on key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit the activity of protein kinase C (PKC), a critical regulator of cell proliferation and survival. This inhibition has been linked to its potential anticancer properties, as overactive PKC signaling is often observed in various malignancies.

In addition to its enzymatic activity, this compound has shown promising results in preclinical models of neurodegenerative diseases. The benzo[d]imidazole moiety is known to exhibit antioxidant properties, which may contribute to its neuroprotective effects. Recent research has also explored its potential as a modulator of ion channels, further expanding its therapeutic possibilities.

The development of dihydrochloride salts like this compound is often driven by the need for improved solubility and bioavailability. The dihydrochloride form ensures that the compound can be effectively administered via various routes, including oral and parenteral administration. This attribute is particularly important for drugs targeting chronic conditions that require long-term therapy.

From an analytical standpoint, the characterization of 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-methylazetidin-3